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Introduction

C12-15 Alkyl Benzoate is a versatile synthetic ester that serves as a key excipient in a wide
array of pharmaceutical and cosmetic formulations. It is the ester of benzoic acid and a mixture
of synthetic, long-chain alcohols with carbon chain lengths ranging from 12 to 15.[1][2] This
clear, virtually odorless liquid is valued for its emollient, solubilizing, and texture-enhancing
properties.[3][4][5] In drug development, its ability to dissolve active pharmaceutical ingredients
(APIs), particularly sunscreen agents, makes it an invaluable component in topical and
transdermal delivery systems.[4][6] This technical guide provides an in-depth overview of C12-
15 Alkyl Benzoate, including its chemical identity, physical properties, synthesis, and analytical
characterization.

Chemical Identity and Structure

The International Nomenclature of Cosmetic Ingredients (INCI) name for this compound is C12-
15 Alkyl Benzoate.[3][7] It is a complex mixture of benzoic acid esters, not a single chemical
entity.[1]
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Chemical Name: Benzoic acid, C12-15-alkyl esters[6][8]

CAS Number: 68411-27-8[6][7][S]

EINECS/ELINCS Number: 270-112-4[6][8]

Average Molecular Formula: C20H3202 (This is an average representation)

Average Molecular Weight: Approximately 304.47 g/mol

The generalized chemical structure of C12-15 Alkyl Benzoate is depicted below. The "R" group
represents a linear or branched alkyl chain containing 12 to 15 carbon atoms.
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Synthesis Workflow of C12-15 Alkyl Benzoate
Benzoic Acid & Acid Catalyst
C12-15 Alcohols (e.g., H2S04)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. drugfuture.com [drugfuture.com]

e 2. avenalab.com [avenalab.com]

e 3. C12-C15 alkyl benzoate - Descrizione [tiiips.com]
e 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

¢ 5. Significance and Principle Involved in Determination of Acid Value, Saponification Value,
Ester Value | Pharmaguideline [pharmaguideline.com]

¢ 6. repository.seafdec.org [repository.seafdec.org]
e 7. niir.org [niir.org]
¢ 8.<401> FATS AND FIXED OILS [drugfuture.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to C12-15 Alkyl
Benzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12644890/docs#a-comprehensive-technical-guide-to-
cl2-15-alkyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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